Cas no 1018591-82-6 (2-Butanone,4-(6-bromo-1H-indol-3YL)-)

2-Butanone,4-(6-bromo-1H-indol-3YL)- structure
1018591-82-6 structure
Product Name:2-Butanone,4-(6-bromo-1H-indol-3YL)-
CAS No:1018591-82-6
MF:C12H12BrNO
MW:266.13378238678
CID:2431863
Update Time:2023-08-07

2-Butanone,4-(6-bromo-1H-indol-3YL)- Chemical and Physical Properties

Names and Identifiers

    • 2-BUTANONE,4-(6-BROMO-1H-INDOL-3YL)-
    • 2-Butanone,4-(6-bromo-1H-indol-3YL)-
    • Inchi: 1S/C12H12BrNO/c1-8(15)2-3-9-7-14-12-6-10(13)4-5-11(9)12/h4-7,14H,2-3H2,1H3
    • InChI Key: RVRSFFCVOWMFQQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC=C2CCC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • XLogP3: 3.1
  • Topological Polar Surface Area: 32.9
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